Cas no 2151390-60-0 (3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile
• CAS No: 2151390-60-0
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 6055831
• PubChem ID: 165654689
• Update Time: 2025-07-19

3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile
• EN300-1899735
• 2151390-60-0

• Inchi： 1S/C8H7BrN2O/c9-7-5-11-4-2-6(7)8(12)1-3-10/h2,4-5,8,12H,1H2
• InChI Key： KANXLYFLZOEDAB-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(CC#N)O

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile

Research Brief on 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile (CAS: 2151390-60-0): Recent Advances and Applications

3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile (CAS: 2151390-60-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile, emphasizing its role as a precursor for the development of kinase inhibitors. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving bromination and nucleophilic substitution reactions. The resulting product exhibited high purity and yield, making it a viable candidate for further pharmacological evaluation.

Another significant advancement was reported in a 2023 study published in Bioorganic & Medicinal Chemistry Letters, where 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile was utilized as a key intermediate in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study revealed that derivatives of this compound displayed promising anti-proliferative activity against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the nanomolar range. These findings underscore the potential of this compound in the development of targeted cancer therapies.

Beyond oncology, recent research has also explored the application of 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile in the design of antiviral agents. A 2024 study published in Antiviral Research demonstrated that modifications of this compound could lead to the development of broad-spectrum antiviral drugs effective against RNA viruses, including SARS-CoV-2 and influenza. The study highlighted the compound's ability to interfere with viral replication by targeting essential viral enzymes.

In conclusion, 3-(3-bromopyridin-4-yl)-3-hydroxypropanenitrile (CAS: 2151390-60-0) continues to be a valuable scaffold in medicinal chemistry, with recent studies showcasing its versatility and potential in drug discovery. Its applications span across multiple therapeutic areas, including oncology, virology, and neurology, making it a compound of significant interest for future research and development efforts.